(8α)-3-Methoxy-14β-hydroxyestra-1,3,5(10),9(11)-tetrene-17-one
(8α)-3-Methoxy-14β-hydroxyestra-1,3,5(10),9(11)-tetrene-17-one
Brand Name:
Vulcanchem
CAS No.:
17908-45-1
VCID:
VC0095281
InChI:
InChI=1S/C19H22O3/c1-18-9-7-15-14-5-4-13(22-2)11-12(14)3-6-16(15)19(18,21)10-8-17(18)20/h4-5,7,11,16,21H,3,6,8-10H2,1-2H3/t16-,18+,19-/m0/s1
SMILES:
CC12CC=C3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C19H22O3
Molecular Weight:
298.4 g/mol
(8α)-3-Methoxy-14β-hydroxyestra-1,3,5(10),9(11)-tetrene-17-one
CAS No.: 17908-45-1
Natural Products
VCID: VC0095281
Molecular Formula: C19H22O3
Molecular Weight: 298.4 g/mol
| CAS No. | 17908-45-1 |
|---|---|
| Product Name | (8α)-3-Methoxy-14β-hydroxyestra-1,3,5(10),9(11)-tetrene-17-one |
| Molecular Formula | C19H22O3 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (8S,13S,14S)-14-hydroxy-3-methoxy-13-methyl-6,7,8,12,15,16-hexahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O3/c1-18-9-7-15-14-5-4-13(22-2)11-12(14)3-6-16(15)19(18,21)10-8-17(18)20/h4-5,7,11,16,21H,3,6,8-10H2,1-2H3/t16-,18+,19-/m0/s1 |
| Standard InChIKey | SKELZQLNWFNBFC-UHOSZYNNSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@@H]([C@]1(CCC2=O)O)CCC4=C3C=CC(=C4)OC |
| SMILES | CC12CC=C3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CC=C3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)OC |
| PubChem Compound | 14542442 |
| Last Modified | Nov 11 2021 |
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